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Introduction

m-PEG11-Ms, or methoxy(polyethylene glycol) undecyl mesylate, is a monodisperse
polyethylene glycol (PEG) linker that has emerged as a valuable tool in bioconjugation, drug
delivery, and nanotechnology. Its defined chain length of eleven ethylene glycol units provides
a homogenous and well-characterized spacer arm, overcoming the challenge of polydispersity
often associated with traditional PEG polymers. This technical guide provides a comprehensive
overview of the core properties, characteristics, and experimental applications of m-PEG11-Ms
for professionals in the field of scientific research and drug development.

The structure of m-PEG11-Ms features a terminal methoxy group, which is chemically inert,
and a mesylate (methanesulfonyl) group. The mesylate is an excellent leaving group, making
the terminal carbon susceptible to nucleophilic attack by functional groups such as amines and
thiols. This reactivity is the foundation of its utility in covalently modifying proteins, peptides,
nanoparticles, and other molecules of interest. The incorporation of the hydrophilic PEG chain
can enhance the solubility, stability, and pharmacokinetic profile of the conjugated molecule,
often reducing immunogenicity and prolonging circulation time in vivo.[1][2]
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Core Properties and Characteristics

The physicochemical properties of m-PEG11-Ms are summarized in the table below, providing
a quick reference for experimental design and implementation.

Property Value Source(s)
Chemical Formula C22H46013S [3]
Molecular Weight 550.7 g/mol [3]
CAS Number 502487-25-4 [3]

White to off-white solid or
Appearance ) )
viscous oil

N Water, DMSO, DMF,
Solubility _ [3]
Dichloromethane

Storage Conditions -20°C, desiccated [3]

Purity Typically >95%

Spectroscopic Characterization

Verification of the identity and purity of m-PEG11-Ms is crucial before its use in conjugation
reactions. The following tables outline the expected chemical shifts in *H and 13C NMR
spectroscopy and characteristic peaks in FTIR spectroscopy.

'H NMR Spectroscopy

The *H NMR spectrum provides a proton map of the molecule. The following are the expected
chemical shifts (in ppm) in a suitable solvent like CDCls.
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Chemical Shift (ppm) Assignment Multiplicity
-CH2-OMs (Methylene )
~4.38 ) Triplet
adjacent to mesylate)
-O-CH2-CH2-O- (PEG _
~3.80 - 3.50 Multiplet
backbone)
CHs-O- (Terminal methoxy )
~3.38 Singlet
protons)
CHs-SO2- (Mesylate methyl )
~3.08 Singlet

protons)

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (ppm)

Assignment

~72.0 - 69.0 -O-CHz2-CH2-O- (PEG backbone carbons)
~69.0 -CH2-OMs (Methylene adjacent to mesylate)
~59.0 CHs-O- (Terminal methoxy carbon)

~37.7 CH3-SO2- (Mesylate methyl carbon)

FTIR Spectroscopy

Infrared spectroscopy can be used to identify the key functional groups present in m-PEG11-

Ms.
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Wavenumber (cm~?)

Assignment

~2870 C-H stretch (alkane)

~1350 & ~1175 S=0 stretch (sulfonate)

~1100 C-O-C stretch (ether, characteristic of PEG)
~950 & ~840 C-O-S stretch

Experimental Protocols

The following protocols are representative methodologies for the use of m-PEG11-Ms in

bioconjugation. Optimization may be required based on the specific properties of the molecule

to be conjugated.

General Protocol for Conjugation to a Protein via Amine

Groups

This protocol describes the covalent attachment of m-PEG11-Ms to primary amines (e.g.,

lysine residues) on a protein.

Materials:

m-PEG11-Ms

Protein of interest

Procedure:

Amine-free buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.5-8.5)
Anhydrous aprotic solvent (e.g., DMSO or DMF)
Quenching solution (e.g., 1 M Tris-HCI, pH 8.0)

Purification system (e.g., size-exclusion or ion-exchange chromatography)
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» Protein Preparation: Dissolve the protein in the amine-free buffer to a final concentration of
1-10 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), it must be
exchanged into an appropriate amine-free buffer.

o m-PEG11-Ms Solution Preparation: Immediately before use, dissolve m-PEG11-Ms in
anhydrous DMSO or DMF to a concentration of 10-50 mg/mL.

o Conjugation Reaction: Add a 5- to 50-fold molar excess of the m-PEG11-Ms solution to the
protein solution with gentle stirring. The optimal molar ratio should be determined empirically.
The final concentration of the organic solvent should ideally be below 10% (v/v) to maintain
protein stability.

¢ Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C
overnight. The reaction progress can be monitored by techniques such as SDS-PAGE, which
will show a shift in the molecular weight of the protein upon PEGylation.

e Quenching: Add the quenching solution to the reaction mixture to a final concentration of 50-
100 mM to consume any unreacted m-PEG11-Ms. Allow the quenching reaction to proceed
for 30-60 minutes at room temperature.

 Purification: Remove excess reagents and purify the PEGylated protein using size-exclusion
chromatography (SEC) or ion-exchange chromatography (IEX). The choice of method will
depend on the size and charge differences between the native and PEGylated protein.

o Characterization: Characterize the purified conjugate to determine the degree of PEGylation
using methods such as MALDI-TOF mass spectrometry, which will show an increase in mass
corresponding to the number of attached PEG chains.

Characterization of PEGylated Protein by Mass
Spectrometry

Mass spectrometry is a powerful tool to confirm the successful conjugation and to determine
the number of PEG chains attached to the protein.

Methodology:
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o Sample Preparation: The purified PEGylated protein is desalted into a buffer compatible with
mass spectrometry, such as 10 mM ammonium acetate.

e Analysis: The sample is analyzed by electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI) mass spectrometry.

» Data Interpretation: The resulting spectrum will show a series of peaks corresponding to the
protein with different numbers of attached m-PEG11-Ms molecules. The mass difference
between the peaks will be approximately 550.7 Da. Deconvolution of the ESI-MS data will
provide the average drug-to-antibody ratio (DAR) in the case of antibody-drug conjugates.[3]

[4]

Visualizations
Reaction Workflow for Protein PEGylation
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Caption: Workflow for the PEGylation of a protein with m-PEG11-Ms.
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Caption: m-PEG11-Ms links a bioactive molecule to enhance its therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pegll-ms-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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